CID 137699831
CID 137699831
NF-κB inhibitor is a synthetic peptide corresponding to the nuclear localization sequence (NLS) of NF-κB p105 subunit (also known as p50) appended to a hydrophobic sequence to facilitate import into living cells. It blocks the nuclear import of p105 in cells treated with activators of NF-κB signaling, including LPS and TNF-α. NF-κB control is a peptide that is identical in sequence to NF-κB inhibitor, except two essential, basic residues of the p105 NLS are substituted with non-basic amino acids. It is ineffective at blocking the activation of NF-κB signaling and is used as a negative control peptide.
Brand Name:
Vulcanchem
CAS No.:
201608-17-5
VCID:
VC0160795
InChI:
InChI=1S/C77H162N19O/c1-57(2)40-66(46-82-29-32-86-68(42-59(5)6)48-90-67(41-58(3)4)47-85-36-39-95-37-20-23-73(95)52-94-75(64(15)16)54-81-26-19-24-77(79)97)91-50-70(44-61(9)10)93-55-76(65(17)18)89-35-31-83-51-72-22-21-38-96(72)56-71(45-62(11)12)92-49-69(43-60(7)8)87-33-30-84-53-74(63(13)14)88-34-28-80-27-25-78/h25-26,28-31,36,57-76,80-94H,19-24,27,32-35,37-56,78H2,1-18H3,(H2,79,97)/t66-,67-,68-,69-,70-,71-,72-,73-,74+,75+,76+/m0/s1
SMILES:
CC(C)CC(CN[CH]CNC(CC(C)C)CNC(CC(C)C)CN[CH]CN1CCCC1CNC(CN[CH]CCC(=O)N)C(C)C)NCC(CC(C)C)NCC(C(C)C)NC[CH]NCC2CCCN2CC(CC(C)C)NCC(CC(C)C)NC[CH]NCC(C(C)C)NC[CH]NC[CH]N
Molecular Formula:
C123H215N33O30S
Molecular Weight:
2668.3
CID 137699831
CAS No.: 201608-17-5
Cat. No.: VC0160795
Molecular Formula: C123H215N33O30S
Molecular Weight: 2668.3
* For research use only. Not for human or veterinary use.
Specification
| Description | NF-κB inhibitor is a synthetic peptide corresponding to the nuclear localization sequence (NLS) of NF-κB p105 subunit (also known as p50) appended to a hydrophobic sequence to facilitate import into living cells. It blocks the nuclear import of p105 in cells treated with activators of NF-κB signaling, including LPS and TNF-α. NF-κB control is a peptide that is identical in sequence to NF-κB inhibitor, except two essential, basic residues of the p105 NLS are substituted with non-basic amino acids. It is ineffective at blocking the activation of NF-κB signaling and is used as a negative control peptide. |
|---|---|
| CAS No. | 201608-17-5 |
| Molecular Formula | C123H215N33O30S |
| Molecular Weight | 2668.3 |
| Standard InChI | InChI=1S/C77H162N19O/c1-57(2)40-66(46-82-29-32-86-68(42-59(5)6)48-90-67(41-58(3)4)47-85-36-39-95-37-20-23-73(95)52-94-75(64(15)16)54-81-26-19-24-77(79)97)91-50-70(44-61(9)10)93-55-76(65(17)18)89-35-31-83-51-72-22-21-38-96(72)56-71(45-62(11)12)92-49-69(43-60(7)8)87-33-30-84-53-74(63(13)14)88-34-28-80-27-25-78/h25-26,28-31,36,57-76,80-94H,19-24,27,32-35,37-56,78H2,1-18H3,(H2,79,97)/t66-,67-,68-,69-,70-,71-,72-,73-,74+,75+,76+/m0/s1 |
| Standard InChI Key | NAOYXUUPTUDXHE-YQTWEEOYSA-N |
| SMILES | CC(C)CC(CN[CH]CNC(CC(C)C)CNC(CC(C)C)CN[CH]CN1CCCC1CNC(CN[CH]CCC(=O)N)C(C)C)NCC(CC(C)C)NCC(C(C)C)NC[CH]NCC2CCCN2CC(CC(C)C)NCC(CC(C)C)NC[CH]NCC(C(C)C)NC[CH]NC[CH]N |
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